molecular formula C8H8BrNO4 B8073601 3-(2-Bromoethoxy)-4-nitrophenol

3-(2-Bromoethoxy)-4-nitrophenol

Cat. No.: B8073601
M. Wt: 262.06 g/mol
InChI Key: TZZQNYQZBWVLQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Bromoethoxy)-4-nitrophenol is an aromatic compound featuring a phenolic core substituted with a nitro group (-NO₂) at the para position and a 2-bromoethoxy (-OCH₂CH₂Br) group at the meta position. Its synthesis typically involves nucleophilic substitution reactions, as evidenced by the high yield (97%) of the structurally related compound (3-(2-Bromoethoxy)-4-nitrophenyl)methanol (3k), which is synthesized via alkylation of phenolic precursors using 1,2-dibromoethane in the presence of a base . The compound is characterized as a green-yellow oil, with structural confirmation via NMR and HRMS .

Properties

IUPAC Name

3-(2-bromoethoxy)-4-nitrophenol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8BrNO4/c9-3-4-14-8-5-6(11)1-2-7(8)10(12)13/h1-2,5,11H,3-4H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZZQNYQZBWVLQM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1O)OCCBr)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8BrNO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

262.06 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2-Bromoethoxy)-4-nitrophenol typically involves the reaction of 4-nitrophenol with 2-bromoethanol in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent like acetone or dimethylformamide (DMF) under reflux conditions. The general reaction scheme is as follows:

4-Nitrophenol+2-BromoethanolK2CO3,Acetone3-(2-Bromoethoxy)-4-nitrophenol\text{4-Nitrophenol} + \text{2-Bromoethanol} \xrightarrow{\text{K}_2\text{CO}_3, \text{Acetone}} \text{3-(2-Bromoethoxy)-4-nitrophenol} 4-Nitrophenol+2-BromoethanolK2​CO3​,Acetone​3-(2-Bromoethoxy)-4-nitrophenol

Industrial Production Methods: Industrial production of 3-(2-Bromoethoxy)-4-nitrophenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Solvent recovery and recycling are also crucial aspects of industrial synthesis to minimize waste and reduce costs.

Types of Reactions:

    Nucleophilic Substitution: The bromine atom in 3-(2-Bromoethoxy)-4-nitrophenol can undergo nucleophilic substitution reactions, where the bromine is replaced by other nucleophiles such as amines or thiols.

    Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst or using sodium borohydride.

    Oxidation: The phenol group can be oxidized to a quinone using oxidizing agents such as potassium permanganate.

Common Reagents and Conditions:

    Nucleophilic Substitution: Sodium azide, potassium thiocyanate, or primary amines in solvents like DMF or ethanol.

    Reduction: Hydrogen gas with palladium on carbon, or sodium borohydride in methanol.

    Oxidation: Potassium permanganate in aqueous or acidic conditions.

Major Products:

    Nucleophilic Substitution: Formation of 3-(2-substituted-ethoxy)-4-nitrophenol derivatives.

    Reduction: Formation of 3-(2-Bromoethoxy)-4-aminophenol.

    Oxidation: Formation of 3-(2-Bromoethoxy)-4-nitroquinone.

Scientific Research Applications

3-(2-Bromoethoxy)-4-nitrophenol has several applications in scientific research:

    Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

    Medicinal Chemistry: Potential precursor for the development of pharmaceutical compounds with antimicrobial or anticancer properties.

    Material Science: Utilized in the preparation of polymers and advanced materials with specific electronic or optical properties.

    Biological Studies: Investigated for its effects on various biological pathways and potential as a biochemical probe.

Mechanism of Action

The mechanism of action of 3-(2-Bromoethoxy)-4-nitrophenol depends on its specific application. In nucleophilic substitution reactions, the bromine atom acts as a leaving group, allowing the introduction of various nucleophiles. In biological systems, the nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, potentially leading to antimicrobial or anticancer effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physical and Spectral Properties

The table below compares 3-(2-Bromoethoxy)-4-nitrophenol with analogous compounds from the provided evidence:

Compound ID Substituents Yield (%) Physical State Key Spectral Features (¹H/¹³C NMR)
3k (Target) 4-NO₂, 3-OCH₂CH₂Br 97 Green-yellow oil δ 8.20 (s, 1H, Ar-H), δ 4.50 (t, J=6 Hz, 2H, OCH₂)
3j 4-OCH₃, 3-OCH₂CH₂Br 91 Colorless oil δ 6.85 (d, J=8 Hz, 1H, Ar-H), δ 3.80 (s, 3H, OCH₃)
3l 2-Cl, 4-OCH₃, 3-OCH₂CH₂Br 99 White solid δ 7.10 (s, 1H, Ar-H), δ 3.85 (s, 3H, OCH₃)
3m 2-Br, 4-OCH₃, 3-OCH₂CH₂Br 99 White solid δ 7.25 (s, 1H, Ar-H), δ 4.45 (t, J=6 Hz, 2H, OCH₂)
Compound I () 4-BrPh, 3-OCH₂CH₂Br, furanone core - Colorless crystals C7–C10 bond length: 1.334 Å (conjugated enone system)

Key Observations:

  • Electron-Withdrawing vs. Electron-Donating Groups: The nitro group in 3k reduces electron density on the aromatic ring compared to methoxy (3j) or chloro (3l) substituents, making 3k less reactive toward electrophilic attack but more prone to nucleophilic substitution or reduction reactions .
  • Physical State: The presence of polar nitro groups and bromoethoxy chains in 3k results in a lower melting point (oil) compared to halogenated derivatives (3l, 3m), which crystallize as solids due to stronger intermolecular halogen bonding .
  • Crystal Packing: In furanone derivatives (e.g., Compound I), C–H···π interactions stabilize the crystal lattice, a feature absent in phenolic analogs like 3k due to differing substituent geometry .

Reactivity and Functionalization Potential

  • Photocatalytic Degradation: While 4-nitrophenol derivatives are commonly degraded via photocatalysis (e.g., 94.4–98.6% conversion using Cu(II) phthalocyanines), the bromoethoxy group in 3k may hinder degradation efficiency due to steric and electronic effects .
  • Redox Behavior: The nitro group in 3k can be reduced to an amine (-NH₂), a pathway less feasible in methoxy-substituted analogs (3j) .

Environmental and Toxicological Considerations

  • Biodegradability: The bromine atom in 3k may reduce biodegradability relative to 4-nitrophenol, which is metabolized to hydroquinone and benzoquinone under photocatalytic conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.